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Compound of Interest

Compound Name: 3-Epichromolaenide

Cat. No.: B15594424

3-Epichromolaenide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Epichromolaenide is a naturally occurring sesquiterpenoid lactone. This document provides
a concise summary of its known identifiers. Despite a comprehensive search of publicly
available scientific literature, detailed information regarding its biological activities, quantitative
data, specific experimental protocols, and associated signaling pathways remains largely
uncharacterized.

Chemical Identification

A crucial first step in the study of any natural compound is its precise identification. The
following table summarizes the key identifiers for 3-Epichromolaenide.

Identifier Value
Synonym 3-Epihiyodorilactone B
CAS Registry Number 89913-53-1

Current State of Research
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3-Epichromolaenide is known to be isolated from Chromolaena glaberrima. However,
extensive searches for specific bioactivity data, including quantitative metrics such as IC50
(half-maximal inhibitory concentration) or MIC (minimum inhibitory concentration) values, have
not yielded specific results for this compound. Similarly, detailed experimental protocols for the
evaluation of its cytotoxic, antifungal, anti-inflammatory, or other biological effects are not
available in the public domain.

Furthermore, there is no published information detailing the specific signaling pathways that
may be modulated by 3-Epichromolaenide.

Future Directions

The lack of detailed public data on 3-Epichromolaenide presents a clear opportunity for novel
research. Future investigations could focus on:

 [solation and Purification: Development of robust protocols for the isolation and purification of
3-Epichromolaenide from Chromolaena glaberrima to obtain sufficient quantities for
comprehensive biological screening.

 In Vitro Bioassays: Systematic evaluation of the cytotoxic, antimicrobial, and anti-
inflammatory properties of the purified compound. This would involve standardized assays to
determine IC50 and MIC values against various cancer cell lines, bacterial strains, and
fungal pathogens.

o Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent research could elucidate the underlying mechanism of action, including the
identification of molecular targets and the mapping of associated signaling pathways.

Conclusion

While the fundamental chemical identifiers for 3-Epichromolaenide are established, its
biological profile remains a nascent field of study. The absence of in-depth technical data
underscores the need for foundational research to uncover the potential therapeutic
applications of this natural product. The scientific community is encouraged to undertake
studies to fill these knowledge gaps.
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 To cite this document: BenchChem. [3-Epichromolaenide synonyms and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594424#3-epichromolaenide-synonyms-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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